Cas no 2229315-48-2 (1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229315-48-2
• MF: C₁₂H₁₅Cl₂N
• MW: 244.160201311111
• CID: 6111255
• PubChem ID: 165883247
• Update Time: 2025-08-05

1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine
• 2229315-48-2
• 1-[2-(2,6-dichlorophenyl)propan-2-yl]cyclopropan-1-amine
• EN300-1976305

• Inchi： 1S/C12H15Cl2N/c1-11(2,12(15)6-7-12)10-8(13)4-3-5-9(10)14/h3-5H,6-7,15H2,1-2H3
• InChI Key： IKHDRPDGFHDVJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)(C)C1(CC1)N)Cl

Computed Properties

• Exact Mass: 243.0581549g/mol
• Monoisotopic Mass: 243.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2229315-48-2)

1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229315-48-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a cyclopropane ring, which is a key feature that contributes to its distinct chemical behavior and biological activity.

The presence of the 2,6-dichlorophenyl moiety in the molecule enhances its interaction with biological targets, making it a valuable scaffold for drug design. The cyclopropane ring, known for its strained three-membered structure, often influences the reactivity and selectivity of compounds, which is a critical consideration in medicinal chemistry. This feature has been extensively studied in recent years, leading to innovative approaches in drug development.

Recent research has highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to modulate various biological pathways. Studies have demonstrated that such compounds can exhibit potent activity against a range of targets, including enzymes and receptors involved in disease processes. The structural rigidity provided by the cyclopropane ring often enhances binding affinity and selectivity, making these compounds attractive candidates for further development.

In particular, the 1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine structure has been explored for its potential in addressing neurological disorders. The dichlorophenyl group contributes to lipophilicity and metabolic stability, while the cyclopropane ring introduces unique conformational constraints that can improve binding to biological targets. These characteristics make it a promising candidate for further investigation in preclinical studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to optimize the production process, ensuring that the final product meets stringent quality standards. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations have been utilized to construct the complex framework of this molecule efficiently.

The pharmacological profile of 1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine has been evaluated through in vitro and in vivo studies. These investigations have revealed interesting interactions with various biological targets, suggesting potential therapeutic applications. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain signaling pathways. Such findings are particularly relevant given the increasing demand for novel treatments targeting these conditions.

The structural features of this compound also make it an attractive scaffold for derivative design. By modifying specific functional groups or introducing additional moieties, chemists can fine-tune its pharmacological properties to enhance efficacy and reduce potential side effects. This flexibility is crucial in drug development, as it allows for the optimization of lead compounds into viable therapeutic agents.

Advances in computational chemistry have further accelerated the discovery process for compounds like 1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, providing valuable insights into potential drug candidates before experimental synthesis begins. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant advancements in understanding its potential applications. As our knowledge of biological systems continues to expand, compounds like 1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine are likely to play a crucial role in addressing unmet medical needs.

In conclusion, 1-2-(2,6-dichlorophenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2229315-48-2) represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique chemical properties and promising pharmacological profile make it a valuable asset in the quest for new treatments. As research progresses, this compound is poised to contribute significantly to advancements in medicinal chemistry and drug development.